BENGHE Foundational & Exploratory

Check Availability & Pricing

Phenyl 4-ethylcyclohexanecarboxylate: A
Comprehensive Technical Guide for Advanced
Research

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Phenyl 4-
Compound Name:
ethylcyclohexanecarboxylate

CAS No.: 91988-52-2

Cat. No.: B1423723
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Prepared for Researchers, Scientists, and Drug Development Professionals

Abstract

Phenyl 4-ethylcyclohexanecarboxylate is a chemical entity of growing interest within the
scientific community, particularly in the realms of synthetic chemistry and medicinal research.
This technical guide provides a detailed overview of its fundamental molecular characteristics,
a plausible and detailed synthetic protocol, and an in-depth analysis of its expected
spectroscopic signature. Furthermore, this document explores the potential applications of
Phenyl 4-ethylcyclohexanecarboxylate in drug discovery and development, drawing insights
from structurally related compounds and contemporary bioisosteric replacement strategies. The
information presented herein is intended to serve as a foundational resource for researchers
engaged in the synthesis, characterization, and application of this and similar molecules.

Core Molecular Attributes
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Phenyl 4-ethylcyclohexanecarboxylate is an ester composed of a 4-
ethylcyclohexanecarboxylic acid moiety and a phenyl group. Its fundamental properties are
summarized in the table below.

Property Value Source

Molecular Formula C15H2002 [1]

Molecular Weight 232.318 g/mol [1]

Exact Mass 232.146 u [1]
Phenyl 4-ethylcyclohexane-1-

Synonym [1]
carboxylate

Synthesis and Mechanism

The most direct and classical approach for the synthesis of Phenyl 4-
ethylcyclohexanecarboxylate is the Fischer-Speier esterification. This acid-catalyzed reaction
involves the condensation of 4-ethylcyclohexanecarboxylic acid with phenol.
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Reaction Scheme

[C15H2002]*
m/z = 232

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Phenyl 4-ethylcyclohexanecarboxylate: A
Comprehensive Technical Guide for Advanced Research]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b1423723/docs#phenyl-4-
ethylcyclohexanecarboxylate-a-comprehensive-technical-guide-for-advanced-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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